Cas no 158021-11-5 (4-Pyridinecarbonitrile, 3-(1-methylpropoxy)-)
158021-11-5 structure
Product Name:4-Pyridinecarbonitrile, 3-(1-methylpropoxy)-
CAS No:158021-11-5
MF:C10H12N2O
MW:176.215082168579
CID:1335511
Update Time:2024-08-18
4-Pyridinecarbonitrile, 3-(1-methylpropoxy)- Chemical and Physical Properties
Names and Identifiers
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- 4-Pyridinecarbonitrile, 3-(1-methylpropoxy)-
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- Inchi: 1S/C10H12N2O/c1-3-8(2)13-10-7-12-5-4-9(10)6-11/h4-5,7-8H,3H2,1-2H3
- InChI Key: NGJMWASVRZVRQU-UHFFFAOYSA-N
- SMILES: C1=NC=CC(C#N)=C1OC(C)CC
Computed Properties
- Exact Mass: 176.09506
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 296.3±20.0 °C(Predicted)
- PSA: 45.91
- pka: 1.94±0.10(Predicted)
4-Pyridinecarbonitrile, 3-(1-methylpropoxy)- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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